Cas no 1621-66-5 (2-Propen-1-one,3-(3-hydroxy-4-methoxyphenyl)-1-(2-hydroxyphenyl)-)

• Product Name: 2-Propen-1-one,3-(3-hydroxy-4-methoxyphenyl)-1-(2-hydroxyphenyl)-
• CAS No: 1621-66-5
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 165139
• PubChem ID: 5743235
• Update Time: 2025-04-19

2-Propen-1-one,3-(3-hydroxy-4-methoxyphenyl)-1-(2-hydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,3-(3-hydroxy-4-methoxyphenyl)-1-(2-hydroxyphenyl)-
• (E)-3-(3-hydroxy-4-methoxyphenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one
• 2',3-Dihydroxy-4-methoxychalcone
• 2-propen-1-one, 3-(3-hydroxy-4-methoxyphenyl)-1-(2-hydroxyphenyl)-, (2E)-
• Chalcone, 2',3-dihydroxy-4-methoxy-
• 1621-66-5
• CHEMBL340067
• SCHEMBL25188874

• Inchi： 1S/C16H14O4/c1-20-16-9-7-11(10-15(16)19)6-8-14(18)12-4-2-3-5-13(12)17/h2-10,17,19H,1H3/b8-6+
• InChI Key： PJIBSNKWGMAWBJ-SOFGYWHQSA-N
• SMILES： O(C)C1C=CC(/C=C/C(C2C=CC=CC=2O)=O)=CC=1O

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• PSA: 66.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids 2'-Hydroxychalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones 2'-Hydroxychalcones